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Compound of Interest

Compound Name: Ripretinib

Cat. No.: B610491

This document provides crucial guidance for the safe handling and disposal of Ripretinib, a
kinase inhibitor, intended for researchers, scientists, and drug development professionals.
Adherence to these procedures is vital to minimize exposure and ensure a safe laboratory
environment.

Hazard Identification and Occupational Exposure

Ripretinib is classified as a hazardous substance with the following primary concerns[1]:
» Reproductive Toxicity (Category 2): Suspected of damaging fertility and the unborn child.

o Specific Target Organ Toxicity, Repeated Exposure (Category 1): Causes damage to the
hematopoietic system and skin through prolonged or repeated exposure.

» Kinase Inhibitor Effects: May adversely affect rapidly dividing cells[1].

An Occupational Exposure Limit (OEL) has been established to minimize health risks
associated with handling this compound.

Occupational Exposure

Compound Issuer o
Limit (OEL) - TWA

Ripretinib Deciphera 40 pg/m3
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Ripretinib to prevent skin and eye
contact, inhalation, and ingestion. The required PPE varies based on the specific handling
procedures and the potential for exposure.

Task Required Personal Protective Equipment

- Gloves: Protective gloves (impervious).- Eye
Protection: Safety glasses with side-shields or
safety goggles[2].- Body Protection: Impervious
Routine Handling (weighing, formulating) clothing such as a lab coat[2].- Respiratory
Protection: A suitable respirator should be used
if dust is generated and engineering controls are

not sufficient[2].

- Gloves: Protective gloves.- Eye Protection:
Safety goggles with side-shields[2].- Body
Protection: Full protective clothing or disposable
Spill Cleanup coveralls[1][2].- Respiratory Protection: An
approved, positive pressure, self-contained
breathing apparatus may be necessary for large

spills[1].

Note: Protective garments should not be worn in common areas, and proper gowning and de-
gowning practices must be followed[1].

Handling and Engineering Controls

Safe handling of Ripretinib requires a combination of engineering controls and specific
procedural steps to minimize dust generation and exposure.

Engineering Controls:

» Ventilation: Use local exhaust ventilation (LEV) or work within a fume hood, especially during
procedures that may generate dust[1][3].
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o Containment: For high-dust generating operations, specifically designed and engineered
enclosures should be utilized[1].

o Safety Stations: Ensure an emergency eye wash station and safety shower are readily
accessible[2].

Procedural Steps for Handling:
» Obtain Special Instructions: Before use, obtain and review the Safety Data Sheet (SDS)[1].

o Prevent Dust Generation: Minimize the creation and accumulation of dust[1]. Avoid actions
that could cause tablets to be crushed or broken outside of a controlled environment[1].

e Avoid Contact: Prevent contact with eyes, skin, and mucous membranes[1].

o Hygiene Practices: Wash hands, forearms, and face thoroughly after handling[1]. Do not eat,
drink, or smoke in areas where Ripretinib is handled or stored[1].

o Storage: Store in a locked, light-protected area at 20 — 25 °C, with excursions permitted to
15-30 °C[1].

Spill Management and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to contain the material
and decontaminate the area.

Spill Response Protocol:
o Evacuate and Secure: Evacuate unnecessary personnel from the area.

o Use Appropriate PPE: Don the full required PPE for spill cleanup as outlined in the table
above[1].

o Contain the Spill:

o Crushed/Broken Tablets or Powder: DO NOT RAISE DUST. Cover the spill with a damp
cloth or towel to minimize airborne particles. Surround the spill with absorbent material[1].
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o Intact Tablets: Scoop up the spilled tablets[1].
o Clean-up:

o Carefully scoop the material (broken tablets, powder, and absorbents) into a leak-proof,
suitable container for hazardous waste[1].

o If applicable, add liquid to the material to allow it to enter a solution, then capture the liquid
with spill absorbents[1].

» Decontamination: Decontaminate the spill area twice[1].
» Disposal: Dispose of the container and all contaminated materials as hazardous waste.
Disposal Plan:

» All waste containing Ripretinib, including contaminated PPE and cleaning materials, must
be disposed of as hazardous or special waste[1].

o Follow all local, regional, national, and international regulations for hazardous waste
disposal[1]. Do not empty into drains[1].

Experimental Protocols

The safety recommendations provided are based on toxicological assessments. Detailed
experimental protocols for the toxicological studies cited in the safety data sheets (e.g., studies
on rats and dogs) are not provided in the available documentation[1].

Safe Handling Workflow for Ripretinib

The following diagram illustrates the logical workflow for the safe handling of Ripretinib, from
preparation to disposal.
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Caption: Workflow for Safe Handling of Ripretinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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